Cas no 1805369-63-4 (5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805369-63-4
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4868303
• Update Time: 2025-10-28

5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-2-1-15-5(7(16)17)3(6(10)11)4(2)8(12,13)14/h1,6H,(H,16,17)
• InChI Key： ZHVILKCEHJOLRJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid

5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid, identified by the CAS number 1805369-63-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 5, a difluoromethyl group at position 3, and a trifluoromethyl group at position 4, along with a carboxylic acid group at position 2. These substituents contribute to its unique chemical reactivity and physical properties.

Recent studies have highlighted the potential of 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits remarkable activity as a herbicide, effectively controlling the growth of various weeds without causing significant harm to crops. The presence of fluorinated groups in its structure enhances its stability and bioavailability, making it an ideal candidate for agricultural applications. Moreover, its selectivity towards specific weed species has been extensively studied, paving the way for targeted pest management strategies.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug discovery. The bromine and fluorinated substituents in its structure provide opportunities for further functionalization and optimization. Recent advancements in medicinal chemistry have enabled researchers to explore its potential as an anti-inflammatory agent and a modulator of key cellular pathways. Preclinical studies have indicated that this compound exhibits moderate activity against inflammatory markers, suggesting its potential utility in treating conditions such as arthritis and other inflammatory disorders.

The synthesis of 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the bromine and fluorinated groups. The use of advanced catalytic systems and fluorination reagents has significantly improved the efficiency and scalability of this synthesis pathway. Recent innovations in asymmetric synthesis have also been explored to enhance the enantioselectivity of the product, which is crucial for pharmaceutical applications.

In terms of physical properties, this compound exhibits a high melting point due to its rigid pyridine ring structure and strong intermolecular hydrogen bonding from the carboxylic acid group. Its solubility in polar solvents is moderate, which is advantageous for formulation purposes in both agricultural and pharmaceutical contexts. The presence of multiple electronegative substituents also imparts electronic versatility to the molecule, enabling it to participate in various chemical transformations.

From an environmental perspective, the fate and behavior of 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid in natural systems have been a topic of recent research interest. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, albeit at a slower rate compared to conventional pesticides. Its persistence in soil and water systems has raised concerns regarding potential bioaccumulation, prompting further investigations into its environmental impact.

In conclusion, 5-Bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxylic acid, with its unique structural features and versatile properties, represents a valuable asset in contemporary chemical research. Its applications span across multiple industries, with ongoing advancements continually expanding its potential uses. As researchers continue to explore its chemical properties and biological activities, this compound is poised to play an increasingly significant role in addressing challenges in agriculture, medicine, and materials science.